N-(3,4-dimethoxyphenethyl)-2-(6-(p-tolyl)imidazo[2,1-b]thiazol-3-yl)acetamide

• IUPAC Name: N-[2-(3,4-dimethoxyphenyl)ethyl]-2-[6-(4-methylphenyl)imidazo[2,1-b][1,3]thiazol-3-yl]acetamide
• InChI: InChI=1S/C24H25N3O3S/c1-16-4-7-18(8-5-16)20-14-27-19(15-31-24(27)26-20)13-23(28)25-11-10-17-6-9-21(29-2)22(12-17)30-3/h4-9,12,14-15H,10-11,13H2,1-3H3,(H,25,28)
• InChI Key: FTXKHLKPGXOTCX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CN3C(=CSC3=N2)CC(=O)NCCC4=CC(=C(C=C4)OC)OC
• Molecular Formula: C24H25N3O3S
• Molecular Weight: 435.5 g/mol

Description

N-(3,4-dimethoxyphenethyl)-2-(6-(p-tolyl)imidazo[2,1-b]thiazol-3-yl)acetamide, also known as DMTI, is a chemical compound with potential applications in scientific research. DMTI is a member of the imidazothiazole family of compounds, which have been shown to exhibit a range of biological activities, including antimicrobial, anticancer, and anti-inflammatory effects. The purpose of

Scientific Research Applications

Potential Probes for Peripheral Benzodiazepine Receptors

Research conducted by Katsifis et al. (2000) on the synthesis of substituted imidazo[1,2-α]pyridines as potential probes for studying peripheral benzodiazepine receptors using SPECT demonstrates the utility of imidazo[1,2-α]pyridine derivatives in neuroimaging. This study signifies the broader scope of research into imidazo and thiazol derivatives for applications in brain imaging and receptor study (Katsifis, Mattner, Dikić, & Papazian, 2000).

Anticancer and Antimicrobial Activities

Gull et al. (2016) synthesized a new series of N-(6-arylbenzo[d]thiazol-2-yl)acetamides and evaluated them for various biological activities, including antioxidant, haemolytic, antibacterial, and urease inhibition. This research outlines the potential of thiazole derivatives in developing treatments for various diseases, showcasing their biological importance (Gull et al., 2016).

Chemical Properties and Synthesis

Duran and Canbaz (2013) determined the acidity constants of newly synthesized acetamide derivatives, providing insight into their chemical behavior and potential applications in drug design and other fields. This type of study is crucial for understanding the chemical and physical properties of such compounds, which can influence their biological activity and solubility (Duran & Canbaz, 2013).

Exploration in Heterocyclic Chemistry

The synthesis and evaluation of new 2-(4-aminophenyl)benzothiazole derivatives by Yurttaş et al. (2015) explore the antitumor activity of compounds bearing different heterocyclic rings. This demonstrates the value of heterocyclic chemistry in discovering new therapeutic agents with potential anticancer properties (Yurttaş, Tay, & Demirayak, 2015).

Molecular Docking Studies

The work by Ding et al. (2012) on the synthesis and cytotoxic activity of novel N-pyridinyl-2-(6-phenylimidazo[2,1-b]thiazol-3-yl)acetamide derivatives demonstrates the use of molecular docking studies to understand the interaction between these compounds and biological targets. This research highlights the importance of computational methods in drug discovery and the specific application of imidazo[2,1-b]thiazole scaffolds in cancer research (Ding et al., 2012).